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Introduction

Recent global recalls of various drug products due to the presence of nitrosamine impurities
have highlighted the critical need for robust and sensitive analytical methods to ensure patient
safety. Nitrosamines are classified as probable human carcinogens, and their presence in
pharmaceuticals is strictly regulated by health authorities such as the U.S. Food and Drug
Administration (FDA) and the European Medicines Agency (EMA). Tizanidine, a centrally acting
o2-adrenergic agonist used as a muscle relaxant, may be susceptible to the formation of
nitrosamine impurities during its synthesis or formulation. This application note provides a
comprehensive protocol for the detection and quantification of potential nitrosamine impurities
in tizanidine tablets, including the specific impurity, 5-Chloro-N-(1-nitroso-4,5-dihydro-1H-
imidazol-2-yl)benzo[c][1][2][3]thiadiazol-4-amine ("Tizanidine Nitroso Impurity 1), as well as
other common nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine
(NDEA).

The described methodologies are based on established analytical techniques, primarily Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with
mass spectrometry (GC-MS), which offer the high sensitivity and selectivity required for trace-
level analysis.[1][2][4][5][6]
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Experimental Protocols

Method 1: LC-MS/MS for Tizanidine Nitroso Impurity 1,
NDMA, and NDEA

This method is optimized for the simultaneous detection and quantification of the primary

tizanidine-specific nitrosamine and other small, volatile nitrosamines.

2.1.1. Sample Preparation

Tablet Homogenization: Weigh and finely grind a representative number of tizanidine tablets
(typically 10-20) to obtain a homogenous powder.

Sample Weighing: Accurately weigh a portion of the powdered tablets equivalent to 100 mg
of the tizanidine active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.[7]

Extraction: Add 5.0 mL of methanol to the centrifuge tube.[7]

Vortexing and Shaking: Vortex the mixture for 1 minute to ensure thorough wetting of the
powder, followed by mechanical shaking for 40 minutes.[7]

Centrifugation: Centrifuge the sample at 4500 rpm for 15 minutes to pellet the excipients.[7]

Filtration: Filter the supernatant through a 0.22 um PVDF syringe filter into an HPLC vial for
analysis. Discard the first 1 mL of the filtrate.[7]

2.1.2. LC-MS/MS Instrumentation and Conditions

LC System: A high-performance or ultra-high-performance liquid chromatography
(HPLC/UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer capable of Multiple Reaction
Monitoring (MRM).

Column: A reversed-phase column suitable for polar compounds, such as an InertSustain
AQ-C18 HP (3 um, 50 x 2.1 mm) or equivalent.[8]

Mobile Phase:
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o A: 0.1% Formic acid in Water

o B: 0.1% Formic acid in Methanol

e Flow Rate: 0.4 mL/min[8]
e Injection Volume: 5 pL
e Column Temperature: 40 °C[8]

» lon Source: Atmospheric Pressure Chemical lonization (APCI) or Electrospray lonization
(ESI), positive mode.

2.1.3. Data Presentation: LC-MS/MS Parameters

Product lon Product lon .
Precursor lon Collision
Analyte (m/z) (m/z)
(m/z) . . Energy (eV)
(Quantifier) (Qualifier)

Tizanidine
Nitroso Impurity To be determined  To be determined  To be determined  To be determined
1

NDMA 75.1 58.1 43.1 10

NDEA 103.1 75.1 47.1 12

Note: The MRM transitions for Tizanidine Nitroso Impurity 1 need to be empirically determined
by direct infusion of a reference standard.

Method 2: GC-MSIMS for Volatile Nitrosamines (NDMA,
NDEA)

This method is a suitable alternative for the analysis of volatile nitrosamines and is based on
established FDA and USP methods.[1][5]

2.2.1. Sample Preparation
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o Tablet Homogenization: Prepare a homogenous powder from tizanidine tablets as described
in section 2.1.1.

o Sample Weighing: Weigh a portion of the tablet powder equivalent to 250 mg of tizanidine
APl into a 15 mL centrifuge tube.[9]

o Extraction Solvent: Add 2.0 mL of dichloromethane to the tube.[9]

» Alkalinization (Optional but Recommended): To enhance extraction efficiency, the tablet
powder can be suspended in 10 mL of a dilute sodium hydroxide solution before the addition
of dichloromethane.[9]

» Vortexing and Shaking: Vortex the mixture for at least 1 minute, followed by shaking for a
minimum of 5 minutes.[9]

» Phase Separation: Allow the layers to separate. The dichloromethane layer (bottom) contains
the nitrosamines.

o Transfer: Carefully transfer the dichloromethane layer into a GC vial for analysis.

2.2.2. GC-MS/MS Instrumentation and Conditions

GC System: A gas chromatograph with a suitable injection system (e.g., split/splitless).
e Mass Spectrometer: A triple quadrupole mass spectrometer.

e Column: A column with a polar stationary phase, such as a VF-WAXms (30 m x 0.25 mm, 1.0
pum) or equivalent.[1]

« Injection Mode: Splitless

e Injection Volume: 2 uL

e Oven Program: 70 °C for 4 min, then ramp at 20 °C/min to 240 °C and hold for 3.5 min.[1]
e MS Source Temperature: 230 °C[1]

e Acquisition Mode: Multiple Reaction Monitoring (MRM)
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2.2.3. Data Presentation: GC-MS/MS Parameters

Product lon Product lon o
Precursor lon Collision
Analyte (m/z) (m/z)
(m/z) . L Energy (eV)
(Quantifier) (Qualifier)
NDMA 74 42 57 15
NDEA 102 42 57 18

Visualization of Experimental Workflow

Below are diagrams illustrating the key experimental workflows.

Add 5.0 mL Methanol }—b

Vortex (1 min) & Shake (40 min) }—»

Centrifuge (4500 rpm, 15 min) }—»

Tablet Homogenization H Weigh 100mg API equivalent }—» Filter (0.22 um PVDF) }—» LC-MS/MS Analysis

Click to download full resolution via product page

Caption: LC-MS/MS Sample Preparation Workflow.

Tablet Homogenization }—»{ Weigh 250mg API equivalent }—»{ Add 2.0 mL Dichloromethane }—»{ Vortex (1 min) & Shake (5 min) }—»{ Phase Separation }—»{ Collect Organic Layer }—» GC-MS/MS Analysis

Click to download full resolution via product page

Caption: GC-MS/MS Sample Preparation Workflow.

Conclusion

The protocols outlined in this application note provide a robust framework for the detection and
quantification of nitrosamine impurities in tizanidine tablets. Both LC-MS/MS and GC-MS/MS
methods offer high sensitivity and selectivity, crucial for meeting the stringent regulatory limits
for these potentially carcinogenic compounds. Method validation, including the determination of
limits of detection (LOD) and quantification (LOQ), linearity, accuracy, and precision, should be
performed in accordance with ICH guidelines to ensure the reliability of the results. The
availability of a reference standard for "Tizanidine Nitroso Impurity 1" is essential for its
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accurate quantification.[10] These methodologies will enable researchers, scientists, and drug
development professionals to effectively monitor and control nitrosamine impurities in
tizanidine-containing drug products, ultimately ensuring patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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